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Compound Name:
2-Chloroethyl (2-

chloroethyl)phosphonate

Cat. No.: B1141334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant properties of 2-chloroethyl

phosphonate mixtures against common alternatives. The information presented is supported by

experimental data from peer-reviewed studies and standardized testing protocols to assist

researchers and professionals in making informed decisions for their applications.

Executive Summary
2-chloroethyl phosphonate mixtures are effective flame retardants, particularly in polyurethane

foams. They operate through a combination of gas-phase and condensed-phase mechanisms

to inhibit combustion. This guide will delve into the quantitative performance of these mixtures

in comparison to other flame retardants, detail the experimental methodologies used for their

evaluation, and provide a visual representation of their mechanism of action.

Data Presentation: Comparative Flame Retardant
Performance
The following tables summarize the quantitative data on the flame retardant performance of

various additives in polyurethane (PU) foam. The key metrics for evaluation are the Limiting
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Oxygen Index (LOI), the UL-94 Vertical Burn Test classification, and Cone Calorimetry data,

which measures heat release rate (HRR) and other combustion parameters.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification of Flame Retardants in Rigid

Polyurethane Foam (RPUF)

Flame Retardant
Additive

Loading (%) LOI (%) UL-94 Rating

None (Pure RPUF) 0 18.0 - 21.0 Not Rated/HB

Tris(2-chloroethyl)

phosphate (TCEP)
15 ~23.0 V-0

Tris(2-chloroisopropyl)

phosphate (TCPP)
10 - 20 22.9 - 24.5 V-0/V-1

Tris(1,3-dichloro-2-

propyl) phosphate

(TDCP)*

10 - 20 ~31.0 V-0

Melamine Phosphate

(MP)
20 ~33.0 V-0

Aluminum Trihydrate

(ATH)
20 ~21.9 V-1

Ammonium

Polyphosphate (APP)
15 ~24.0 V-0

Expandable Graphite

(EG)
15 ~27.0 V-0

Note: TCEP, TCPP, and TDCP are chlorinated phosphate esters that serve as common

benchmarks and are structurally related to 2-chloroethyl phosphonate mixtures.

Table 2: Cone Calorimeter Data for Flame Retardants in Polyurethane Foam (at 35 kW/m² heat

flux)
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Flame
Retardant
Additive

Loading (%)

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Release (THR)
(MJ/m²)

Time to
Ignition (TTI)
(s)

None (Pure PU) 0 ~250 - 350 ~80 - 100 ~5 - 15

TCPP 15 ~150 - 200 ~60 - 80 ~10 - 20

TDCP 15 ~120 - 170 ~50 - 70 ~10 - 20

APP 20 ~100 - 150 ~40 - 60 ~15 - 25

EG 15 ~80 - 120 ~30 - 50 ~20 - 30

Note: Data for 2-chloroethyl phosphonate mixtures specifically is limited in publicly available

comparative studies. The data for TCEP, TCPP, and TDCP are presented as the closest

available analogues.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.

Methodology:

A vertically oriented specimen of specified dimensions is placed in a transparent chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top edge of the specimen is ignited with a flame.

The oxygen concentration in the gas mixture is systematically varied.
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The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which

the specimen continues to burn for a specified period or burns to a specified length.

UL-94 Vertical Burn Test
Standard: ANSI/UL 94

Objective: To evaluate the burning characteristics of plastic materials in response to a small

open flame.

Methodology:

A rectangular test specimen is held vertically at its upper end.

A burner flame is applied to the lower end of the specimen for 10 seconds and then

removed. The duration of flaming is recorded.

Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and then

removed. The durations of flaming and glowing are recorded.

A layer of dry absorbent surgical cotton is placed below the specimen to determine if flaming

drips ignite it.

Materials are classified as V-0, V-1, or V-2 based on the afterflame time, afterglow time, and

whether flaming drips ignite the cotton. V-0 is the highest rating, indicating the material self-

extinguishes quickly without dripping flaming particles.

Cone Calorimetry Test
Standard: ISO 5660 / ASTM E1354

Objective: To determine the heat release rate and other dynamic fire-effluent properties of a

material when exposed to a controlled level of radiant heat.

Methodology:

A horizontally oriented specimen of the material is exposed to a specific level of radiant heat

from a truncated conical heater.
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An external igniter is used to ignite the gases produced by the pyrolysis of the material.

The combustion products are collected by a hood and exhausted through a duct where the

flow rate and the concentrations of oxygen, carbon monoxide, and carbon dioxide are

measured.

The heat release rate is calculated based on the principle of oxygen consumption, where for

most organic materials, a constant amount of heat is released per unit mass of oxygen

consumed.

Other parameters such as time to ignition (TTI), total heat released (THR), smoke production

rate, and mass loss rate are also measured.

Flame Retardant Mechanism of 2-Chloroethyl
Phosphonates
Phosphorus-based flame retardants, including 2-chloroethyl phosphonates, function through a

combination of gas-phase and condensed-phase mechanisms.

Condensed-Phase Action: Upon heating, the phosphonate decomposes to form phosphoric

and polyphosphoric acids. These acids act as catalysts for the dehydration of the polymer,

promoting the formation of a stable, insulating char layer on the material's surface. This char

layer acts as a physical barrier, limiting the release of flammable volatile compounds and

reducing the transfer of heat to the underlying polymer.

Gas-Phase Action: Volatile phosphorus-containing radicals (such as PO•) can be released into

the gas phase during combustion. These radicals act as scavengers, interrupting the chain

reactions of combustion by quenching highly reactive H• and OH• radicals. This process

reduces the flammability of the gas mixture and can extinguish the flame. The presence of

chlorine in 2-chloroethyl phosphonates can also contribute to gas-phase inhibition through the

release of chlorine radicals.

Experimental Workflow for Flame Retardancy Evaluation
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Caption: Workflow for evaluating and comparing flame retardant performance.

Logical Relationship of Phosphonate Flame Retardant
Mechanism
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Caption: Dual-phase flame retardant mechanism of phosphonates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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